3,3-Bis(p-hydroxyphenyl)isobenzofuran-1(3H)-one, tetrabromo derivative, disodium salt
3,3-Bis(p-hydroxyphenyl)isobenzofuran-1(3H)-one, tetrabromo derivative, disodium salt
Brand Name:
Vulcanchem
CAS No.:
1301-21-9
VCID:
VC0072820
InChI:
InChI=1S/C20H10Br4O4.2Na/c21-15-13-14(16(22)18(24)17(15)23)20(28-19(13)27,9-1-5-11(25)6-2-9)10-3-7-12(26)8-4-10;;/h1-8,25-26H;;/q;2*+1/p-2
SMILES:
C1=CC(=CC=C1C2(C3=C(C(=C(C(=C3Br)Br)Br)Br)C(=O)O2)C4=CC=C(C=C4)[O-])[O-].[Na+].[Na+]
Molecular Formula:
C20H8Br4Na2O4
Molecular Weight:
677.9 g/mol
3,3-Bis(p-hydroxyphenyl)isobenzofuran-1(3H)-one, tetrabromo derivative, disodium salt
CAS No.: 1301-21-9
Main Products
VCID: VC0072820
Molecular Formula: C20H8Br4Na2O4
Molecular Weight: 677.9 g/mol
| CAS No. | 1301-21-9 |
|---|---|
| Product Name | 3,3-Bis(p-hydroxyphenyl)isobenzofuran-1(3H)-one, tetrabromo derivative, disodium salt |
| Molecular Formula | C20H8Br4Na2O4 |
| Molecular Weight | 677.9 g/mol |
| IUPAC Name | disodium;4-[4,5,6,7-tetrabromo-1-(4-oxidophenyl)-3-oxo-2-benzofuran-1-yl]phenolate |
| Standard InChI | InChI=1S/C20H10Br4O4.2Na/c21-15-13-14(16(22)18(24)17(15)23)20(28-19(13)27,9-1-5-11(25)6-2-9)10-3-7-12(26)8-4-10;;/h1-8,25-26H;;/q;2*+1/p-2 |
| Standard InChIKey | PXXMXZXLVKTPPA-UHFFFAOYSA-L |
| SMILES | C1=CC(=CC=C1C2(C3=C(C(=C(C(=C3Br)Br)Br)Br)C(=O)O2)C4=CC=C(C=C4)[O-])[O-].[Na+].[Na+] |
| Canonical SMILES | C1=CC(=CC=C1C2(C3=C(C(=C(C(=C3Br)Br)Br)Br)C(=O)O2)C4=CC=C(C=C4)[O-])[O-].[Na+].[Na+] |
| PubChem Compound | 6451219 |
| Last Modified | Nov 11 2021 |
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